Cas no 1393461-44-3 (cis-3-fluoro-1-methyl-piperidin-4-amine)

• Product Name: cis-3-fluoro-1-methyl-piperidin-4-amine
• CAS No: 1393461-44-3
• MF: C₆H₁₃FN₂
• MW: 132.179224729538
• CID: 5100304
• Update Time: 2026-03-03

cis-3-fluoro-1-methyl-piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• cis-3-fluoro-1-methylpiperidin-4-amine
• cis-3-fluoro-1-methyl-piperidin-4-amine

• Inchi： 1S/C6H13FN2/c1-9-3-2-6(8)5(7)4-9/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
• InChI Key： FIWBAIBSPICWNU-NTSWFWBYSA-N
• SMILES： N1(C)CC[C@@H](N)[C@@H](F)C1

Additional information on cis-3-fluoro-1-methyl-piperidin-4-amine

Introduction to cis-3-Fluoro-1-methyl-piperidin-4-amine (CAS No. 1393461-44-3)

cis-3-Fluoro-1-methyl-piperidin-4-amine (CAS No. 1393461-44-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting central nervous system (CNS) disorders.

The chemical structure of cis-3-fluoro-1-methyl-piperidin-4-amine is defined by a piperidine ring with a fluorine atom at the 3-position and a methyl group at the 1-position, along with an amine group at the 4-position. The cis configuration of the fluorine and methyl groups contributes to its distinct pharmacological properties, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the role of cis-3-fluoro-1-methyl-piperidin-4-amine in modulating neurotransmitter systems, particularly serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Research has shown that compounds with similar structures can effectively interact with serotonin and dopamine receptors, potentially leading to therapeutic benefits in conditions such as depression, anxiety, and Parkinson's disease.

In preclinical studies, cis-3-fluoro-1-methyl-piperidin-4-amine has demonstrated favorable pharmacokinetic properties, including good bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations without causing significant adverse effects. Additionally, its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for CNS disorders where receptor modulation is critical.

The synthesis of cis-3-fluoro-1-methyl-piperidin-4-amine involves several well-established chemical reactions, including fluorination and amination steps. The choice of synthetic route can significantly impact the yield and purity of the final product, which are crucial factors in pharmaceutical development. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for both research and potential clinical applications.

One of the key areas of interest in the study of cis-3-fluoro-1-methyl-piperidin-4-amine is its potential as a lead compound for drug discovery. Lead compounds are molecules that exhibit desirable biological activity and can be further optimized through medicinal chemistry to enhance their potency, selectivity, and safety profile. Several derivatives of cis-3-fluoro-1-methyl-piperidin-4-amine have been synthesized and evaluated for their pharmacological properties, with some showing improved efficacy compared to the parent compound.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use. While cis-3-fluoro-1-methyl-piperidin-4-amine is still in the early stages of development, preclinical data suggest that it has the potential to advance to clinical trials in the near future. These trials will provide valuable insights into its therapeutic potential and help identify any potential side effects or limitations.

In conclusion, cis-3-fluoro-1-methyl-piperidin-4-amine (CAS No. 1393461-44-3) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent for CNS disorders. Ongoing research will continue to explore its mechanisms of action, optimize its properties through medicinal chemistry, and evaluate its safety and efficacy in clinical settings.